Cas no 877635-49-9 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate
• CAS No: 877635-49-9
• MF: C₁₈H₁₄N₂O₅S
• MW: 370.379163265228
• CID: 5840067
• PubChem ID: 7217878
• Update Time: 2025-06-08

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 4-oxo-6-[(2-pyrimidinylthio)methyl]-4H-pyran-3-yl ester
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 4-methoxybenzoate
• MLS-0437352.0001
• SR-01000020321-1
• AKOS024654706
• 877635-49-9
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-methoxybenzoate
• F2510-0028
• CHEMBL2158352
• SR-01000020321
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-methoxybenzoate
• BDBM50393917
• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate

• Inchi： 1S/C18H14N2O5S/c1-23-13-5-3-12(4-6-13)17(22)25-16-10-24-14(9-15(16)21)11-26-18-19-7-2-8-20-18/h2-10H,11H2,1H3
• InChI Key： JGVYCKRYIBJFPK-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 370.06234272g/mol
• Monoisotopic Mass: 370.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 580.7±50.0 °C(Predicted)
• pka: 0.30±0.33(Predicted)

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate

Chemical Profile of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate (CAS No. 877635-49-9)

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate, identified by its CAS number 877635-49-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to a class of molecules that integrate multiple functional groups, making it a promising candidate for further exploration in drug discovery and development. The presence of a pyran ring system, combined with a methoxybenzoate moiety and a pyrimidinylsulfanyl group, endows this molecule with diverse interactions potential with biological targets.

The pyran ring component is particularly noteworthy, as it is frequently encountered in natural products and pharmaceuticals, contributing to favorable pharmacokinetic properties such as improved solubility and metabolic stability. In contrast, the methoxybenzoate group introduces hydrophobicity and potential hydrogen bonding capabilities, which can enhance binding affinity to biological receptors. The pyrimidinylsulfanyl moiety, on the other hand, is known for its ability to engage in multiple non-covalent interactions, including hydrogen bonding and π-stacking, making it an attractive scaffold for modulating enzyme activity or receptor binding.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their biological activity. Studies utilizing molecular docking simulations have suggested that derivatives of this compound may exhibit inhibitory effects on various enzymes implicated in inflammatory pathways. For instance, preliminary virtual screening has indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the pyrimidinylsulfanyl group has been identified as a critical feature for binding to certain protein kinases, which are frequently dysregulated in cancerous tissues.

In vitro studies have begun to validate these computational predictions. Researchers have synthesized several analogs of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate and evaluated their activity against enzymes such as lipoxygenase and COX. Some derivatives have demonstrated promising inhibitory properties comparable to those of known therapeutic agents. Furthermore, the structural flexibility offered by the pyran ring allows for further modifications that could enhance selectivity or reduce off-target effects—a critical consideration in drug development.

The synthesis of this compound presents an intriguing challenge due to its multi-functionalized structure. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling strategies, have been employed to construct the desired framework efficiently. The introduction of the pyrimidinylsulfanyl group required careful consideration of reaction conditions to ensure regioselectivity and high yield. These synthetic approaches not only highlight the compound's complexity but also showcase the ingenuity applied by chemists in accessing novel molecular architectures.

The potential therapeutic applications of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate are still under investigation, but early findings suggest its relevance in addressing inflammatory disorders and possibly oncological conditions. The integration of multiple pharmacophores into a single molecule exemplifies the concept of polypharmacicity—a strategy that has gained traction in recent years due to its ability to modulate multiple disease pathways simultaneously. This approach may lead to more effective therapeutics with broader therapeutic windows.

Future research directions include exploring structure–activity relationships (SAR) within this scaffold by systematically modifying each functional group while maintaining the core structure. Such studies will provide valuable insights into how individual components contribute to overall biological activity and guide the optimization process toward more potent and selective agents. Additionally, investigating the compound's interaction with cellular models will help elucidate its mechanism of action and assess its potential as a lead compound for further development.

The role of computational tools in accelerating this process cannot be overstated. Machine learning models trained on large datasets have shown remarkable accuracy in predicting biological activity based on molecular descriptors derived from structures like 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-methoxybenzoate. These models can identify promising derivatives before experimental synthesis is undertaken, significantly reducing both time and resources required for hit identification.

In conclusion,4-oxyo-[...]-methyl-[...]-[...] represents a fascinating example of how intricate molecular design can yield compounds with high therapeutic potential. Its unique combination of functional groups—particularly the synergistic interplay between the pyran ring, methoxybenzoate, and pyrimidinylsulfanyl moieties—makes it a compelling subject for medicinal chemistry research. As our understanding of biological targets advances alongside innovations in synthetic chemistry and computational biology,this compound stands poised to contribute meaningfully to future therapeutic developments.